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Compound of Interest

Compound Name: Gallic acid-d2

Cat. No.: B1337149 Get Quote

For researchers, scientists, and drug development professionals, the use of isotopically labeled

internal standards is crucial for accurate quantification in complex biological matrices. This

guide provides an in-depth overview of Gallic acid-d2, a deuterated analog of the naturally

occurring antioxidant Gallic acid, covering its suppliers, purchasing options, and detailed

experimental applications.

Gallic Acid-d2: Properties and Availability
Gallic acid-d2 (3,4,5-Trihydroxybenzoic-2,6-d2 acid) is a stable, isotopically labeled form of

Gallic acid. Its primary application in research is as an internal standard for the precise

quantification of unlabeled Gallic acid in various samples using mass spectrometry-based

techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas

Chromatography-Mass Spectrometry (GC-MS).[1][2] The deuterium labels provide a distinct

mass shift, allowing for clear differentiation from the endogenous analyte while maintaining

similar chemical and physical properties.

Several reputable suppliers offer Gallic acid-d2 for research purposes. The following table

summarizes the available quantitative data from a selection of these suppliers to facilitate easy

comparison.
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Supplier CAS Number Purity
Available
Quantities

Cayman Chemical 294660-92-7
≥99% deuterated

forms (d1-d2)[1]
1 mg, 5 mg, 10 mg

MedChemExpress 294660-92-7 99.59%[3] 1 mg, 5 mg

LGC Standards 294660-92-7 Not specified
2.5 mg, 10 mg, 50

mg[4]

Aladdin 294660-92-7 Not specified 1 mg

Purchasing Options
Gallic acid-d2 is readily available for online purchase through the suppliers listed above.

Pricing can vary based on the quantity and supplier. For instance, Aladdin offers a 1mg pack

size. Researchers are advised to visit the respective supplier websites for the most current

pricing and to request quotes for bulk quantities. Most suppliers provide technical data sheets

and may offer certificates of analysis upon request, detailing the specific lot's purity and

isotopic enrichment.

Experimental Protocols
The use of Gallic acid-d2 as an internal standard is a well-established method for the accurate

quantification of Gallic acid in biological samples. Below is a detailed methodology for a key

experimental application.

Quantification of Gallic Acid in Biological Samples using
LC-MS/MS
This protocol is adapted from a method for the determination of Gallic acid in rabbit serum.[5]

1. Materials and Reagents:

Gallic acid standard

Gallic acid-d2 (internal standard)
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Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Rabbit serum (or other biological matrix)

Ethyl acetate

2. Preparation of Standard and Internal Standard Stock Solutions:

Prepare a stock solution of Gallic acid at a concentration of 1.00 mg/mL in methanol.

Prepare a stock solution of Gallic acid-d2 at a concentration of 1.00 mg/mL in methanol.

From this, prepare a working internal standard solution of 100.00 ng/mL in 40% methanol in

water.[5]

3. Sample Preparation (Liquid-Liquid Extraction):

To a 100 µL serum sample, add 25 µL of the 100 ng/mL Gallic acid-d2 internal standard

solution and 200 µL of 0.1 N HCl. Mix well.

Add 2 mL of ethyl acetate and vortex for 5 minutes.

Centrifuge at 2,500 rpm for 5 minutes.

Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle

stream of nitrogen.

Reconstitute the dried residue with 200 µL of the mobile phase (e.g., 90% buffer: 10%

methanol) and inject 20 µL into the LC-MS/MS system.[5]

4. LC-MS/MS Conditions:

LC Column: Phenomenex Luna C18, 150 x 3.9 mm, 5µm particle size[5]

Mobile Phase: Isocratic elution with methanol and 0.1% formic acid in water (60:40 v/v)[5]
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Flow Rate: 0.8 mL/min[5]

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source operated in negative ion mode.[5]

MRM Transitions: Monitor the specific precursor-to-product ion transitions for both Gallic acid

and Gallic acid-d2.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Gallic acid to Gallic acid-d2
against the concentration of the Gallic acid standards.

Quantify the amount of Gallic acid in the unknown samples by interpolating their peak area

ratios from the calibration curve.

Signaling Pathways and Experimental Workflows
Gallic acid exhibits a range of biological activities, including antioxidant and anti-inflammatory

effects.[6] These effects are often mediated through the modulation of key signaling pathways.

The following diagrams, generated using the DOT language, illustrate these pathways and a

typical experimental workflow for Gallic acid quantification.

Sample Preparation Analysis Data Processing
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Click to download full resolution via product page

Experimental workflow for the quantification of Gallic acid.

Gallic acid has been shown to exert its anti-inflammatory effects by modulating the NF-κB and

MAPK signaling pathways.[7][8] It can inhibit the activation of these pathways, leading to a

reduction in the production of pro-inflammatory cytokines.
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Anti-inflammatory signaling pathway of Gallic acid.
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Furthermore, Gallic acid's antioxidant properties are linked to its ability to activate the Nrf2-

Keap1 signaling pathway.[9] By promoting the nuclear translocation of Nrf2, Gallic acid

enhances the expression of antioxidant enzymes, thereby protecting cells from oxidative stress.
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Antioxidant signaling pathway of Gallic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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